Cas no 88691-97-8 (Spiro[1,3-dithiolane-4,9'-[9H]fluorene], 5,5-diphenyl-)

• Product Name: Spiro[1,3-dithiolane-4,9'-[9H]fluorene], 5,5-diphenyl-
• CAS No: 88691-97-8
• MF: C₂₇H₂₀S₂
• MW: 408.577704429626
• CID: 624489
• PubChem ID: 13067857
• Update Time: 2025-04-19

Spiro[1,3-dithiolane-4,9'-[9H]fluorene], 5,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Spiro[1,3-dithiolane-4,9'-[9H]fluorene], 5,5-diphenyl-
• 5,5-diphenylspiro[1,3-dithiolane-4,9'-fluorene]
• 88691-97-8
• DTXSID70517195

• Inchi： 1S/C27H20S2/c1-3-11-20(12-4-1)26(21-13-5-2-6-14-21)27(29-19-28-26)24-17-9-7-15-22(24)23-16-8-10-18-25(23)27/h1-18H,19H2
• InChI Key： SAUHOHXMSSSAMY-UHFFFAOYSA-N
• SMILES： S1CSC(C2C=CC=CC=2)(C2C=CC=CC=2)C21C1C=CC=CC=1C1=CC=CC=C21

Computed Properties

• Exact Mass: 408.10064299g/mol
• Monoisotopic Mass: 408.10064299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 50.6Ų